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Compound of Interest

Compound Name:
6,7-dihydro-4H-pyrazolo[5,1-c]

[1,4]oxazine-2-carboxylic acid

Cat. No.: B580694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to provide a comprehensive overview of the chemical compound

identified by CAS number 1219694-53-7, also known as 6,7-Dihydro-4H-pyrazolo[5,1-c][1]

[2]oxazine-2-carboxylic acid. Despite a thorough investigation of scientific literature and patent

databases, detailed information regarding the biological activity, mechanism of action, and

specific experimental protocols for this compound remains largely unavailable in the public

domain. This document consolidates the known physicochemical properties and provides a

foundational understanding of this molecule. The absence of substantial biological data

suggests that this compound may be a novel entity with potential for future investigation or an

intermediate in the synthesis of other proprietary molecules.

Chemical Identity and Physicochemical Properties
The compound with CAS number 1219694-53-7 is chemically identified as 6,7-Dihydro-4H-

pyrazolo[5,1-c][1][2]oxazine-2-carboxylic acid. Its fundamental properties are summarized in

the table below.
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Property Value Source

CAS Number 1219694-53-7 N/A

IUPAC Name
6,7-dihydro-4H-pyrazolo[5,1-c]

[1][2]oxazine-2-carboxylic acid
N/A

Molecular Formula C₇H₈N₂O₃ N/A

Molecular Weight 168.15 g/mol N/A

Canonical SMILES
C1COCC2=CC(=NN21)C(=O)

O
N/A

InChI Key
UDHQXLDAEVRNIZ-

UHFFFAOYSA-N
N/A

Synthesis
Detailed, peer-reviewed synthetic protocols for 6,7-Dihydro-4H-pyrazolo[5,1-c][1][2]oxazine-2-

carboxylic acid are not readily available in the scientific literature. Chemical suppliers list this

compound, indicating its accessibility for research purposes. The synthesis would likely involve

the construction of the pyrazolo-oxazine bicyclic system followed by the introduction or

modification of the carboxylic acid group at the 2-position. A potential, though unconfirmed,

synthetic workflow is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/1265894-80-1.html
https://cymitquimica.com/es/cas/1219694-53-7/
https://www.bldpharm.com/products/1265894-80-1.html
https://cymitquimica.com/es/cas/1219694-53-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Synthetic Pathway

Starting Materials
(e.g., hydrazine derivative and a suitable oxazine precursor)

Cyclization Reaction
(e.g., condensation)

Formation of Pyrazolo-Oxazine Core

Functional Group Interconversion/
Introduction of Carboxylic Acid

Final Product:
6,7-Dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carboxylic acid

Click to download full resolution via product page

Caption: A generalized, hypothetical synthetic workflow for the target compound.

Biological Activity and Mechanism of Action
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Extensive searches of scientific databases (including PubMed, Scopus, and Google Scholar)

and patent databases (including USPTO, EPO, and WIPO) did not yield any specific

information on the biological activity or mechanism of action of 6,7-Dihydro-4H-pyrazolo[5,1-c]

[1][2]oxazine-2-carboxylic acid. The compound is listed in some chemical screening libraries,

which suggests it may be used in high-throughput screening campaigns to identify novel

bioactive molecules.

The core structure, a pyrazolo-oxazine, is a heterocyclic scaffold that can be found in

compounds with a wide range of biological activities. Pyrazole derivatives, for instance, are

known to exhibit antimicrobial, anti-inflammatory, analgesic, and anticancer properties.

However, without specific experimental data for the compound in question, any discussion of its

potential therapeutic effects would be purely speculative.

Experimental Protocols
As no published studies detailing the biological evaluation of 6,7-Dihydro-4H-pyrazolo[5,1-c][1]

[2]oxazine-2-carboxylic acid were identified, this guide cannot provide specific experimental

protocols. For researchers interested in investigating this compound, a general workflow for

initial biological screening is suggested below.
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General Experimental Workflow for Initial Screening

Obtain Compound
(CAS 1219694-53-7)

Determine Solubility in
Biologically Relevant Solvents (e.g., DMSO, PBS)

Initial Cytotoxicity Assays
(e.g., MTT, LDH assays in various cell lines)

Broad Target-Based Screening
(e.g., kinase panels, GPCR panels)

Parallel or
Sequential

Phenotypic Screening
(e.g., anti-proliferative, anti-inflammatory, antimicrobial assays)

Parallel or
Sequential

Hit Validation and Dose-Response Studies

Mechanism of Action Studies (for validated hits)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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